Active-Ingredient Ratio Differentiation: Agronex (2:1 Lindane:Thiram) Versus Fentiuram (1:2:0.5) and Murtano Super (1:1.3)
Agronex is manufactured to a nominal composition of 20% gamma-HCH (lindane) and 10% thiram, yielding a lindane-to-thiram mass ratio of 2:1 . In contrast, fentiuram (CAS 8066-27-1) contains 20% lindane, 40% thiram, and 10% copper trichlorophenolate, producing a thiram-to-lindane ratio of 2:1 with an additional copper-based antimicrobial [1]. Murtano Super is formulated at 20% lindane and 26% thiram, a thiram-to-lindane ratio of 1.3:1 [2]. Thus Agronex is distinctly lindane-dominant among these three mixtures, prioritising insecticidal activity, whereas fentiuram and Murtano Super are thiram-dominant, favouring fungicidal action. Fentiuram further differentiates itself by incorporating copper trichlorophenolate, a broad-spectrum phenolic biocide absent from Agronex.
| Evidence Dimension | Active-ingredient composition and mass ratio |
|---|---|
| Target Compound Data | Agronex: 20% gamma-HCH, 10% thiram (lindane:thiram = 2:1, no copper) |
| Comparator Or Baseline | Fentiuram: 20% gamma-HCH, 40% thiram, 10% copper trichlorophenolate (ratio 1:2:0.5); Murtano Super: 20% lindane, 26% thiram (ratio 1:1.3) |
| Quantified Difference | Agronex thiram content is 4-fold lower than fentiuram (10% vs 40%) and 2.6-fold lower than Murtano Super (10% vs 26%); Agronex lacks copper entirely. |
| Conditions | Manufacturer-nominal compositions per FAO specification (Agronex), MeSH record (fentiuram), and product label (Murtano Super) |
Why This Matters
The lindane-dominant ratio of Agronex means it should be selected when the primary pest pressure is insect-driven (e.g., wireworms, frit fly) rather than fungal, directly determining procurement fit-for-purpose.
- [1] MeSH Supplementary Concept Data: fentiuram (C013993). Note: combination of 40% TMTD (thiram), 20% HCCH, 10% copper trichlorophenolate. View Source
- [2] Buyela, S.N. et al., 2016. Murtano super® contains 20% Lindane and 26% Thiram, as cited in the study methodology. View Source
